Cas no 2248216-00-2 ((2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol)

• Product Name: (2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol
• CAS No: 2248216-00-2
• MF: C₁₃H₂₁FO
• MW: 212.303647756577
• CID: 6109861
• PubChem ID: 137939771
• Update Time: 2025-05-20

(2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3-fluoroadamantan-1-yl)propan-1-ol
• 2248216-00-2
• (2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol
• EN300-6507670

• Inchi： 1S/C13H21FO/c1-9(7-15)12-3-10-2-11(4-12)6-13(14,5-10)8-12/h9-11,15H,2-8H2,1H3/t9-,10?,11?,12?,13?/m1/s1
• InChI Key： IUZBZLAUCQZGNP-HIVKSXORSA-N
• SMILES： FC12CC3CC(C1)CC([C@H](C)CO)(C2)C3

Computed Properties

• Exact Mass: 212.157643451g/mol
• Monoisotopic Mass: 212.157643451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol

Introduction to (2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol (CAS No. 2248216-00-2)

Compound (2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol, identified by its CAS number 2248216-00-2, is a specialized organic molecule with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a valuable tool in synthetic chemistry and drug design. The presence of a fluoro substituent and an adamantyl group in its molecular structure imparts distinct characteristics that are highly relevant to modern medicinal chemistry.

The molecular structure of (2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol consists of a propan-1-ol backbone with a stereochemically defined (S) configuration at the second carbon atom. This stereochemistry is crucial for its biological activity, as many pharmacologically active compounds exhibit enantioselective properties. The introduction of the fluoro group at the 3-position of the adamantyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug development. These properties make it an attractive candidate for further investigation in the design of novel therapeutic agents.

In recent years, there has been growing interest in the use of fluoro-substituted compounds in pharmaceuticals due to their ability to modulate receptor binding and improve drug efficacy. The adamantyl group, known for its rigidity and stability, further contributes to the compound's pharmacokinetic profile. This combination of features has led to its exploration in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

Recent studies have highlighted the potential of (2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol as a building block for more complex drug molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, preliminary investigations suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases, which are implicated in cancer progression. The rigid adamantyl moiety helps to stabilize the binding interactions, while the fluoro group enhances selectivity.

The stereochemical purity of (2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol is another critical aspect that has garnered attention from synthetic chemists. The (S) configuration at the chiral center influences the compound's interaction with biological targets, ensuring optimal pharmacological effects. Achieving high enantiomeric purity is essential for minimizing off-target effects and improving therapeutic outcomes. Advanced synthetic methodologies have been employed to synthesize this compound with high stereochemical fidelity, making it suitable for preclinical and clinical studies.

The pharmaceutical industry has shown particular interest in fluoro-substituted adamantane derivatives due to their favorable pharmacokinetic properties. These compounds often exhibit improved bioavailability, reduced metabolism, and enhanced binding affinity to biological targets. The combination of these attributes makes (2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol a promising candidate for further development into a lead compound for new drugs.

In conclusion, (2S)-2-(3-Fluoro-1-adamantyl)propan-1-ol (CAS No. 2248216-00-2) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical applications. Its combination of stereochemical precision, lipophilic properties, and metabolic stability positions it as a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in the development of next-generation medications.